Cas no 1934505-63-1 (2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride
• CAS No: 1934505-63-1
• MF: C₆H₁₀ClNO₃S
• MW: 211.666499614716
• MDL: MFCD30340126
• CID: 5192293
• PubChem ID: 126994724
• Update Time: 2025-10-29

2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanesulfonyl chloride, 2-oxo-
• 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride

• MDL： MFCD30340126
• Inchi： 1S/C6H10ClNO3S/c7-12(10,11)5-4-8-3-1-2-6(8)9/h1-5H2
• InChI Key： ZNBXMGQFXPTVTJ-UHFFFAOYSA-N
• SMILES： N1(CCS(Cl)(=O)=O)CCCC1=O

Additional information on 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride

Recent Advances in the Application of 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride (CAS: 1934505-63-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride (CAS: 1934505-63-1) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its pyrrolidinone moiety, has demonstrated significant utility in the synthesis of sulfonamide-based compounds, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the modification of biomolecules, enabling the development of novel therapeutic agents and chemical probes.

One of the key applications of 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride is its use as a sulfonylation agent. Researchers have leveraged its reactivity to introduce sulfonamide groups into various molecular scaffolds, thereby enhancing their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of sulfonamide-containing kinase inhibitors, which exhibited improved selectivity and potency against cancer targets. The study underscored the compound's ability to facilitate the rapid and efficient modification of lead compounds, accelerating the drug discovery process.

In addition to its role in drug discovery, 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride has been employed in chemical biology for the selective labeling of proteins and peptides. A recent publication in ACS Chemical Biology detailed its use in the development of activity-based probes (ABPs) for profiling enzyme activity in complex biological systems. The sulfonyl chloride group's high reactivity with nucleophilic residues, such as lysine and cysteine, makes it an ideal candidate for covalent modification strategies. This approach has provided valuable insights into enzyme function and dynamics, paving the way for the identification of new therapeutic targets.

Furthermore, the compound's stability and solubility in organic solvents have made it a preferred choice for synthetic chemists. A 2024 study in Organic Letters reported the successful use of 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride in the one-pot synthesis of sulfonylated heterocycles, a class of compounds with broad applications in medicinal chemistry. The study highlighted the reagent's compatibility with a range of reaction conditions, further solidifying its position as a valuable tool in synthetic chemistry.

Despite its promising applications, challenges remain in the handling and storage of 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride due to its sensitivity to moisture. Recent advancements in formulation techniques, such as the development of stabilized derivatives, have addressed some of these issues. For example, a 2023 patent application described a novel formulation of the compound with enhanced stability, enabling its broader use in industrial and academic settings.

In conclusion, 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonyl chloride (CAS: 1934505-63-1) represents a critical reagent in modern chemical biology and pharmaceutical research. Its versatility in drug discovery, protein labeling, and synthetic chemistry underscores its importance in the field. Ongoing research and technological advancements are expected to further expand its applications, making it an indispensable tool for scientists and researchers.